Ethyl 3-acetamido-4-chlorobenzoate

• Molecular Formula: C11H12ClNO3
• Molecular Weight: 241.67 g/mol
• IUPAC Name: ethyl 3-acetamido-4-chlorobenzoate
• InChI: InChI=1S/C11H12ClNO3/c1-3-16-11(15)8-4-5-9(12)10(6-8)13-7(2)14/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key: SIUXGFWVMXJSAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)Cl)NC(=O)C

Description

Ethyl 3-acetamido-4-chlorobenzoate is a useful research compound. Its molecular formula is C11H12ClNO3 and its molecular weight is 241.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

120 g (562 mmol) of 3-acetamido-4-chlorobenzoic acid were dissolved in 77 ml of DMF and stirred with 93.16 g (674 mmol) of potassium carbonate at 60° C. for 30 min. The mixture was then cooled, admixed with 91 g (590 mmol) of diethyl sulfate, and left with stirring at RT for 7 h. The batch was concentrated, the residue was stirred with 2 l of water, and the precipitated crystals were isolated by filtration with suction. They were washed with water and dried in a vacuum cabinet at 70° C. for 3 h.